
Altromycin H antitumor activity versus other
altromycins

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Altromycin H

CAS No.: 160219-87-4

Cat. No.: S639228

Get Quote

Comparative Overview of Pluramycin-Type Antibiotics

The table below summarizes key characteristics of altromycins and the related compound kidamycin based

on the gathered information.

Antibiotic
Structural
Class

Reported Biological
Activities

Mechanism of
Action

Key Structural
Features

Altromycins
(Family)

Pluramycin-

type
Angucycline

[1]

Activity against Gram-

positive bacteria;
potent in vivo activity

in P388 leukemia,
colon, lung, and

ovarian tumor models
[2].

DNA alkylation;

intercalation [3] [4].

C-glycosylated

angucycline core;
unique sugar

pattern at C5 and
C10 positions [1].

Altromycin
B

Pluramycin-
type

Angucycline
[3]

Antitumor antibiotic
[4].

Covalent modification
of guanine (N7) via

epoxide alkylation;
sequence preference

for 5'-AG* sites [3]
[4].

Contains an
epoxide side chain

and C-glycosylated
sugars [3].
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Antibiotic
Structural
Class

Reported Biological
Activities

Mechanism of
Action

Key Structural
Features

Kidamycin Pluramycin-

type
Angucycline

[3] [1]

Cytotoxicity against

leukemia L-1210 and
Ehrlich ascites tumors

[3].

DNA intercalation

and alkylation [1].

C-glycosylated

angucycline with
sugars at C8 and

C10; 2-butenyl
residue at C2 [1].

Mechanism of Action and Experimental Evidence

The antitumor activity of pluramycin antibiotics, including altromycins, is primarily attributed to their

interaction with DNA.

DNA Alkylation and Intercalation: These compounds are characterized as DNA intercalators with
the added ability to alkylate DNA [4]. Altromycin B, for instance, covalently modifies the N7 position
of guanine bases via its epoxide side chain [3]. This alkylation disrupts DNA integrity and function,

leading to cell death.
Sequence Selectivity: Mapping of altromycin B-DNA adducts has shown that the alkylation is not

random. The most highly reactive sites for altromycin B are at the N7 of guanine within a 5'-AG
sequence (where G* is the alkylated base), a pattern consistent in both genomic and plasmid DNA

[4].
Experimental Protocol for DNA Adduct Mapping: The key experiment to identify the precise

alkylation sites of altromycin B in genomic DNA was performed using ligation-mediated PCR [4]. The
general workflow is as follows:

Treatment: Genomic DNA is treated with altromycin B to form adducts.
Cleavage: DNA adducts are converted into strand breaks using hot piperidine treatment.

Ligation & Amplification: Fragments with ligatable breaks are amplified via a single-sided,
ligation-mediated PCR.

Analysis: The resulting fragments are analyzed to map the alkylation sites at nucleotide
resolution [4].

Pathway and Structural Relationships

The following diagram illustrates the shared mechanism of action and structural classification of these

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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